3-Ethoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde
Overview
Description
3-Ethoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde is an organic compound with the empirical formula C20H18O3 . It is a solid substance . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCOc1cc(C=O)ccc1OCc2cccc3ccccc23
. The InChI representation is 1S/C20H18O3/c1-2-22-20-12-15(13-21)10-11-19(20)23-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-13H,2,14H2,1H3
. Physical and Chemical Properties Analysis
The molecular weight of this compound is 306.36 . It is a solid substance . Further physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis and Pharmacological Evaluation
A group of novel benzoic acids, structurally related to 3-Ethoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde, were synthesized and evaluated for their potential as LTD(4)-antagonists. Thiazole derivatives, in particular, showed significant activity and an improved pharmacokinetic profile, indicating their potential as oral antiasthmatics. This suggests that compounds related to this compound could serve as a basis for developing new asthma treatments (Ballart et al., 2000).
Sensitized Emission of Luminescent Lanthanide Complexes
Research into the photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands and their Europium(III)-cored complexes, closely related in structure to this compound, has shed light on effective energy-transfer pathways in luminescent lanthanide complexes. This work underlines the importance of intramolecular charge transfer states in energy transfer from ligand to the Eu(III) ion, hinting at potential applications in luminescence-based technologies (Kim et al., 2006).
Synthesis of Protected Ethoxyhydroxyethylfuran
In a study aimed at synthesizing naturally occurring benzisochromanequinones, a protected 2-ethoxy-3-hydroxyethylfuran was prepared, showing regioselectivity with 3,5-dimethoxydehydrobenzene. This research, involving ethoxy compounds similar to this compound, indicates potential pathways for synthesizing complex organic structures, which could have implications in the development of natural product-based pharmaceuticals (Giles & Taylor, 2002).
Nonlinear Optical Properties
Schiff base compounds derived from ethyl-4-amino benzoate and structurally related chemicals, including this compound, have been investigated for their nonlinear optical properties. These studies reveal significant nonlinear refractive indexes and optical limiting properties, suggesting potential applications in optical technologies and information security (Abdullmajed et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
3-ethoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O3/c1-2-22-20-12-15(13-21)10-11-19(20)23-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-13H,2,14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKWQOZITWKAABT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OCC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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